3-(Azepane-1-carbonyl)benzonitrile

• IUPAC Name: 3-(azepane-1-carbonyl)benzonitrile
• InChI: InChI=1S/C14H16N2O/c15-11-12-6-5-7-13(10-12)14(17)16-8-3-1-2-4-9-16/h5-7,10H,1-4,8-9H2
• InChI Key: STUUWQXGPTUTSX-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)C2=CC=CC(=C2)C#N
• Molecular Formula: C14H16N2O
• Molecular Weight: 228.29 g/mol

Description

3-(Azepane-1-carbonyl)benzonitrile is a nitrile-containing aromatic compound with an azepane ring connected via a carbonyl group at the meta position of the benzene ring. This structural combination suggests utility as an intermediate in pharmaceutical or agrochemical synthesis, particularly in molecules requiring balanced solubility and membrane permeability. While specific pharmacological data for this compound is sparse in the provided evidence, its structural analogs, such as benzazepine derivatives (e.g., benazepril hydrochloride), highlight the importance of ring size and substituent positioning in biological activity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Azepane-1-carbonyl)benzonitrile typically involves the cyclization of appropriate precursors. One common method is the reaction of benzonitrile with azepane derivatives under specific conditions. For example, the cyclization can be achieved using palladium-catalyzed decarboxylation reactions, which proceed smoothly under mild conditions . Another approach involves the use of multicomponent heterocyclization reactions, which allow for the formation of the azepane ring in a single step .

Industrial Production Methods

Industrial production of 3-(Azepane-1-carbonyl)benzonitrile may involve scalable synthetic routes such as continuous flow chemistry or batch processing. These methods ensure high yield and purity of the compound, making it suitable for large-scale applications.

Chemical Reactions Analysis

Types of Reactions

3-(Azepane-1-carbonyl)benzonitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other derivatives.

Reduction: Reduction reactions can convert the nitrile group to primary amines or other reduced forms.

Substitution: The benzonitrile group can undergo nucleophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium methoxide. Reaction conditions vary depending on the desired transformation, but typically involve controlled temperatures and specific solvents to optimize yield and selectivity .

Major Products Formed

The major products formed from these reactions include oxidized derivatives, reduced amines, and various substituted benzonitrile compounds

Scientific Research Applications

3-(Azepane-1-carbonyl)benzonitrile has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex molecules and polymers.

Biology: The compound is used in the study of enzyme inhibitors and receptor modulators.

Industry: The compound is used in the production of specialty chemicals and advanced materials.

Mechanism of Action

The mechanism of action of 3-(Azepane-1-carbonyl)benzonitrile involves its interaction with specific molecular targets. The azepane ring can interact with biological receptors, modulating their activity. The benzonitrile group can participate in hydrogen bonding and other interactions, influencing the compound’s overall biological activity . Detailed studies using techniques like mass spectrometry and quantum chemical calculations provide insights into these interactions and pathways .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

4-(3-Oxopiperazine-1-carbonyl)benzonitrile

• Structural Differences :
  • Ring System : Features a six-membered 3-oxopiperazine (a diketopiperazine derivative) instead of a seven-membered azepane. The oxo group introduces polarity and hydrogen-bonding capacity .
  • Substituent Position : The carbonyl-linked piperazine is at the para position (4-position) of the benzonitrile, compared to the meta position (3-position) in the target compound.
• Functional Implications :
  • The oxo group in piperazine may enhance solubility but reduce metabolic stability due to increased susceptibility to enzymatic oxidation.
  • Piperazine’s smaller ring size could improve binding affinity to targets requiring compact geometries, whereas azepane’s flexibility might favor interactions with larger binding pockets .

Benazepril Hydrochloride

• Structural Differences: Core Structure: Contains a bicyclic benzazepine (fused benzene and azepine rings) with additional ester and carboxylic acid groups, unlike the monocyclic azepane in the target compound . Functional Groups: Includes hydrolyzable ester and ionizable carboxylic acid moieties, critical for its role as an ACE inhibitor.
• Functional Implications: The fused benzazepine ring in benazepril enhances rigidity, favoring selective interaction with ACE’s active site.

Data Table: Key Structural and Functional Comparisons

Compound Name	Molecular Weight (g/mol)	Ring System	Substituent Position	Key Functional Groups	Application
3-(Azepane-1-carbonyl)benzonitrile	~215 (estimated)	Azepane (7-membered)	3-position	Nitrile, carbonyl, amine	Pharmaceutical intermediate
4-(3-Oxopiperazine-1-carbonyl)benzonitrile	229.23	3-Oxopiperazine (6-membered)	4-position	Nitrile, carbonyl, amide	API intermediate
Benazepril Hydrochloride	~460.95	Benzazepine (fused bicyclic)	Multiple positions	Ester, carboxylic acid, amine	ACE inhibitor (antihypertensive drug)

Research Findings and Implications

Conversely, piperazine derivatives are more common in FDA-approved drugs due to their hydrogen-bonding capacity and metabolic predictability . Benazepril’s fused benzazepine core demonstrates how bicyclic systems enhance target selectivity, a feature absent in monocyclic analogs like 3-(Azepane-1-carbonyl)benzonitrile .

Substituent Position and Solubility :

• Meta-substitution (3-position) in the target compound may reduce steric hindrance compared to para-substituted analogs, favoring synthetic modifications. However, para-substituted nitriles (e.g., 4-(3-oxopiperazine-1-carbonyl)benzonitrile) often exhibit higher crystallinity, aiding purification .